Cas no 13269-91-5 (1H-Imidazole, 2,4,5-triphenyl-1-(phenylmethyl)-)

• Product Name: 1H-Imidazole, 2,4,5-triphenyl-1-(phenylmethyl)-
• CAS No: 13269-91-5
• MF: C₂₈H₂₂N₂
• MW: 386.487686634064
• CID: 1231226
• PubChem ID: 3615012
• Update Time: 2025-04-20

1H-Imidazole, 2,4,5-triphenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4,5-triphenyl-1-(phenylmethyl)-
• 1-benzyl-2,4,5-triphenylimidazole
• CHEMBL461581
• 1-benzyl-2,4,5-triphenyl-1H-imidazole
• 13269-91-5
• 1-benzyl-2-(phenyl)-4,5-diphenyl-1h-imidazole
• SCHEMBL18152788
• AO-476/42871095
• DTXSID30394328

• Inchi： 1S/C28H22N2/c1-5-13-22(14-6-1)21-30-27(24-17-9-3-10-18-24)26(23-15-7-2-8-16-23)29-28(30)25-19-11-4-12-20-25/h1-20H,21H2
• InChI Key： YXISEDRBMZJRNY-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 386.17846
• Monoisotopic Mass: 386.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82